![molecular formula C9H6ClNO2 B6337191 3-(4-Chlorophenyl)-1,2-oxazol-5-ol CAS No. 862588-73-6](/img/structure/B6337191.png)
3-(4-Chlorophenyl)-1,2-oxazol-5-ol
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Overview
Description
The description of a compound typically includes its molecular formula, structural formula, and other identifiers like CAS number, IUPAC name, etc. It may also include the class of compounds it belongs to and its key structural features .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other conditions of the reaction .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in a molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions of the reaction, and the mechanism .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties .Scientific Research Applications
Antibacterial and Antifungal Applications
- Antibacterial Activity : Novel heterocyclic compounds containing 3-(4-Chlorophenyl)-1,2-oxazol-5-ol derivatives have been synthesized and evaluated for their antibacterial efficacy. These compounds exhibited good antibacterial activity against pathogens like Pseudomonas aeruginosa, Bacillus subtilis, Erwinia carotovora, and Escherichia coli (Mehta, 2016).
- Antifungal Activity : Synthesis of 1,2,3-triazole derivatives incorporating this compound showed promising antifungal activities against various Candida strains. One particular derivative demonstrated significant efficacy, indicating potential for further modifications to enhance its antifungal profile (Lima-Neto et al., 2012).
Anticancer Applications
- Anticancer Potential : Several studies have focused on the anticancer properties of this compound derivatives. One study synthesized and tested a series of novel compounds for their in vitro anticancer activity against a panel of 60 human tumor cell lines, with certain derivatives showing high potency (Kattimani et al., 2013).
Corrosion Inhibition
- Corrosion Inhibition : Derivatives of this compound have been evaluated for their corrosion inhibition efficiency on mild steel in acidic media. These studies have identified compounds with high inhibition efficiencies, offering potential applications in protecting industrial materials from corrosion (Lagrenée et al., 2002).
Optical and Electronic Properties
- Photophysical and Nonlinear Optical Behavior : Research into the optical properties of this compound derivatives has uncovered compounds with significant nonlinear optical behavior and photophysical properties. These findings suggest applications in optical limiting and photonic devices (Murthy et al., 2013).
Mechanism of Action
Target of Action
Related compounds such as sr-9009, a rev-erb agonist, have been shown to target nuclear receptor subfamily 1 group d member 1 and 2 . These receptors play a crucial role in regulating the expression of genes involved in various biological processes.
Mode of Action
Similar compounds like pitolisant act as high-affinity competitive antagonists and inverse agonists at certain receptors, mediating their pharmacological action at the presynaptic level .
Biochemical Pathways
A selenium-containing compound with a similar structure has been shown to modulate oxido-nitrosative stress and inflammatory pathways .
Pharmacokinetics
A related compound’s data suggests that it has poor water solubility, which could impact its bioavailability .
Result of Action
A selenium-containing compound with a similar structure has been shown to reverse depressive-like behavior induced by acute restraint stress in mice, suggesting potential neuroprotective effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-chlorophenyl)-2H-1,2-oxazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO2/c10-7-3-1-6(2-4-7)8-5-9(12)13-11-8/h1-5,11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITVJGZHBGBXTFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)ON2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407852 |
Source
|
Record name | 5(2H)-Isoxazolone, 3-(4-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
467253-22-1 |
Source
|
Record name | 5(2H)-Isoxazolone, 3-(4-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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